Cas no 103962-21-6 (4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde)

• Product Name: 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde
• CAS No: 103962-21-6
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• MDL: MFCD10703517
• CID: 1139397
• PubChem ID: 26985700
• Update Time: 2025-11-01

4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]-
• 4-[5-(Trifluoromethyl)pyridin-2-yloxy]benzaldehyde
• 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde
• 4-[{5-(Trifluoromethyl)pyridin-2-yl}oxy]benzaldehyde
• 4-[5-(trifluoromethyl)pyridin-2-yl]oxybenzaldehyde
• 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzaldehyde
• DB-218206
• MFCD10703517
• 4-(5-Trifluoromethyl-pyridin-2-yloxy)-benzaldehyde
• 103962-21-6
• CS-0440136
• SCHEMBL4824833
• AKOS015998027
• AS-8676
• 4-([5-(Trifluoromethyl)pyridin-2-yl]oxy)benzaldehyde
• 4-(5-trifluoromethylpyridin-2-yloxy)benzaldehyde

• MDL： MFCD10703517
• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-3-6-12(17-7-10)19-11-4-1-9(8-18)2-5-11/h1-8H
• InChI Key： HIAPYMWYTXDSDE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC1C=CC(C=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 267.05074
• Monoisotopic Mass: 267.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde

Research Briefing on 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde (CAS: 103962-21-6)

4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde (CAS: 103962-21-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the development of novel pyridine-based derivatives, which exhibit potent herbicidal and pharmaceutical properties. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

The compound's structural features, including the trifluoromethyl group and the pyridine-2-yloxy linkage, contribute to its unique chemical reactivity and biological activity. Recent synthetic methodologies have optimized the production of 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde, enabling higher yields and purity, which are critical for its application in drug discovery and agrochemical development. Advanced catalytic systems and green chemistry approaches have been employed to enhance the efficiency of its synthesis.

In pharmaceutical research, 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde has been investigated as a precursor for the development of kinase inhibitors and anti-inflammatory agents. Its ability to modulate key biological pathways has been demonstrated in preclinical studies, showing promising results in targeting diseases such as cancer and autoimmune disorders. The compound's trifluoromethyl group is particularly noteworthy for its role in improving the metabolic stability and bioavailability of derived drug candidates.

In the agrochemical sector, derivatives of 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde have been explored for their herbicidal activity. Recent field trials have confirmed the efficacy of these compounds in controlling resistant weed species, offering a sustainable alternative to traditional herbicides. The environmental impact and safety profile of these derivatives are currently under evaluation, with preliminary data indicating favorable outcomes.

Future research directions include the exploration of novel derivatives and their mechanisms of action, as well as the optimization of synthetic routes to reduce costs and environmental footprint. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications. The continued investigation of 4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}benzaldehyde and its derivatives holds significant promise for advancing both pharmaceutical and agrochemical innovations.